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Compound of Interest

Compound Name: 2,7-Diamino-3-methoxyphenazine

Cat. No.: B056430 Get Quote

A comprehensive review of the synthesis, properties, and potential applications of 2,7-
Diamino-3-methoxyphenazine remains currently unfeasible due to the absence of specific

data for this compound in the available scientific literature. Extensive searches have not

yielded information regarding its synthesis, characterization, or biological activity.

However, to provide a valuable resource for researchers, scientists, and drug development

professionals interested in this class of compounds, this guide will focus on closely related and

well-characterized diaminophenazine derivatives. By examining the properties and

experimental protocols of analogous structures, we can infer potential characteristics and

methodologies applicable to the study of novel diaminophenazines.

Core Structure and Related Compounds
Phenazines are a class of nitrogen-containing heterocyclic compounds with a core

dibenzo[b,e]pyrazine structure. The introduction of amino and methoxy substituents

significantly influences their chemical and biological properties. While data on 2,7-Diamino-3-
methoxyphenazine is unavailable, information on the following related compounds provides a

foundational understanding:

2,7-Diamino-3,8-dimethylphenazine: A mutagenic product formed from the reaction of 2,4-

diaminotoluene with hydrogen peroxide.[1]

2,3-Diaminophenazine: A fluorescent molecule with applications in the development of

conductive polymers and as a reagent in sensitive assays.
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Dialkoxyphenazine Derivatives: A class of compounds investigated for their potential

antitumor properties.

Physicochemical Properties of Related
Diaminophenazines
The physicochemical properties of diaminophenazines are crucial for understanding their

behavior in biological systems. The following table summarizes key properties of a related

compound, 2,7-Diamino-3,8-dimethylphenazine.

Property Value Reference

Molecular Formula C₁₄H₁₄N₄ [2]

Molecular Weight 238.29 g/mol [2]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of the target compound are not available.

However, general synthetic strategies for related phenazine derivatives can provide a starting

point for the conceptual design of a synthesis for 2,7-Diamino-3-methoxyphenazine.

General Synthesis of Diaminophenazines
A common method for synthesizing diaminophenazines involves the oxidative condensation of

ortho-phenylenediamines. For instance, 2,3-diaminophenazine can be synthesized through the

oxidation of o-phenylenediamine.

To illustrate a potential synthetic workflow, the following diagram outlines a generalized

approach for the synthesis of substituted diaminophenazines.
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Substituted o-phenylenediamine

Condensation Reaction

Oxidizing Agent
(e.g., FeCl₃, H₂O₂)

Substituted Diaminophenazine

Purification
(e.g., Column Chromatography)

Characterization
(NMR, Mass Spectrometry)
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A generalized workflow for the synthesis of substituted diaminophenazines.

Characterization of Phenazine Derivatives
The structural elucidation of newly synthesized phenazine derivatives is critical. Standard

analytical techniques are employed for this purpose.

Experimental Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the purified phenazine derivative in

a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Data Acquisition: Record ¹H and ¹³C NMR spectra on a spectrometer operating at a standard

frequency (e.g., 400 or 500 MHz for ¹H).

Data Analysis: Analyze the chemical shifts, coupling constants, and integration values to

confirm the expected molecular structure.
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Potential Biological Activity and Signaling Pathways
While no biological data exists for 2,7-Diamino-3-methoxyphenazine, other

diaminophenazine derivatives have shown interesting biological activities, including

mutagenicity and potential antitumor effects. The amino and methoxy groups can significantly

modulate these activities.

The following diagram illustrates a hypothetical signaling pathway that could be investigated for

a novel diaminophenazine, based on the known activities of related compounds which can

interact with DNA and potentially affect cell cycle regulation.

Cell

2,7-Diamino-3-
methoxyphenazine DNA IntercalationInhibits DNA Damage Cell Cycle Arrest Apoptosis
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Hypothetical signaling pathway for a diaminophenazine derivative.

Conclusion and Future Directions
This guide highlights the current knowledge gap regarding 2,7-Diamino-3-methoxyphenazine.

The information presented on related compounds serves as a foundational resource for

researchers aiming to synthesize and investigate this novel molecule. Future research should

focus on:

Developing a reliable synthetic route to produce 2,7-Diamino-3-methoxyphenazine.

Thoroughly characterizing its physicochemical properties.

Screening for biological activity, including potential antimicrobial, antitumor, and fluorescent

properties.

By systematically exploring this and other novel phenazine derivatives, the scientific community

can continue to unlock the therapeutic and technological potential of this versatile class of
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compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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